Cas no 2260931-12-0 (Tert-butyl N-methyl-N-(1,3-thiazol-4-yl)carbamate)

• Product Name: Tert-butyl N-methyl-N-(1,3-thiazol-4-yl)carbamate
• CAS No: 2260931-12-0
• MF: C₉H₁₄N₂O₂S
• MW: 214.284660816193
• CID: 6483034
• PubChem ID: 137943628
• Update Time: 2025-06-08

Tert-butyl N-methyl-N-(1,3-thiazol-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-6729411
• 2260931-12-0
• Tert-butyl N-methyl-N-(1,3-thiazol-4-yl)carbamate

• Inchi： 1S/C9H14N2O2S/c1-9(2,3)13-8(12)11(4)7-5-14-6-10-7/h5-6H,1-4H3
• InChI Key： KHVMZVYPSYTBNQ-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1)N(C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 214.07759887g/mol
• Monoisotopic Mass: 214.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 70.7Ų

Additional information on Tert-butyl N-methyl-N-(1,3-thiazol-4-yl)carbamate

Tert-butyl N-methyl-N-(1,3-thiazol-4-yl)carbamate: A Comprehensive Overview

Tert-butyl N-methyl-N-(1,3-thiazol-4-yl)carbamate (CAS No. 2260931-12-0) is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential in drug discovery, agrochemicals, and advanced materials development. In this article, we delve into the properties, synthesis, applications, and recent advancements related to tert-butyl N-methyl-N-(1,3-thiazol-4-yl)carbamate, providing a comprehensive understanding of its role in contemporary research.

The molecular structure of tert-butyl N-methyl-N-(1,3-thiazol-4-yl)carbamate is notable for its combination of a tert-butyl group and a thiazole ring. The thiazole moiety, a five-membered heterocyclic ring containing sulfur and nitrogen atoms, contributes to the compound's reactivity and stability. Recent studies have highlighted the importance of such heterocyclic compounds in medicinal chemistry due to their ability to interact with biological targets such as enzymes and receptors. For instance, researchers have explored the potential of tert-butyl carbamate derivatives as inhibitors of kinase enzymes, which are critical in various cellular signaling pathways.

One of the key areas where tert-butyl N-methyl-N-(1,3-thiazol-4-yl)carbamate has shown promise is in agrochemicals. Its ability to act as a fungicide or insecticide has been validated through numerous experiments. A study published in 2023 demonstrated that this compound exhibits potent activity against fungal pathogens such as *Botrytis cinerea*, a major cause of crop loss worldwide. The research emphasized the role of the thiazole ring in enhancing the compound's bioavailability and reducing toxicity to non-target organisms.

The synthesis of tert-butyl N-methyl-N-(1,3-thiazol-4-yl)carbamate involves a multi-step process that combines organic synthesis techniques with catalytic methodologies. Recent advancements in catalysis have enabled more efficient and environmentally friendly production methods. For example, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of this compound. Such innovations are crucial for scaling up production to meet industrial demands while minimizing environmental impact.

In terms of applications beyond agriculture and medicine, tert-butyl N-methyl-N-(1,3-thiazol-4-yl)carbamate has also found use in materials science. Its unique chemical properties make it a valuable component in the synthesis of advanced polymers and coatings. A 2023 study investigated its role as a building block for polyurethanes with enhanced mechanical properties. The research highlighted the importance of understanding the intermolecular interactions between tert-butyl carbamate derivatives and other polymer components to optimize material performance.

Another intriguing aspect of tert-butyl N-methyl-N-(1,3-thiazol-4-yl)carbamate is its potential in nanotechnology. Researchers have explored its use as a stabilizing agent for nanoparticles due to its ability to form strong hydrogen bonds with metal surfaces. This property could be exploited in developing drug delivery systems or sensors with improved stability and functionality.

Despite its numerous applications, there remains a need for further research into the long-term environmental impact of tert-butyl N-methyl-N-(1,3-thiazol-4-yl)carbamate. Recent studies have focused on assessing its biodegradability and toxicity under various environmental conditions. Preliminary findings suggest that under aerobic conditions, the compound undergoes rapid degradation into less harmful byproducts. However, more comprehensive studies are required to fully understand its environmental fate.

In conclusion, tert-butyl N-methyl-N-(1,3-thiazol-4-yl)carbamate (CAS No. 2260931-12-0) stands out as a multifaceted compound with wide-ranging applications across diverse scientific domains. From agrochemicals to nanotechnology, its unique chemical properties continue to drive innovative research and development efforts. As advancements in synthetic methodologies and application-specific studies progress, this compound is poised to play an even greater role in addressing global challenges in health, agriculture, and materials science.